Cas no 1035805-54-9 (5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one)

• Product Name: 5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one
• CAS No: 1035805-54-9
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1097046
• PubChem ID: 17792875
• Update Time: 2025-04-20

5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one
• 5-fluoro-3-methylindolin-2-one
• 5-fluoro-3-methyl-1,3-dihydroindol-2-one
• 2H-Indol-2-one, 5-fluoro-1,3-dihydro-3-Methyl-
• CCNOCDCDYUDYCD-UHFFFAOYSA-N
• SCHEMBL2263637
• 5-fluoro-3-methyl-1,3-dihydro-indol-2-one
• DB-059024
• A18034
• 1035805-54-9

• MDL： MFCD12924332
• Inchi： 1S/C9H8FNO/c1-5-7-4-6(10)2-3-8(7)11-9(5)12/h2-5H,1H3,(H,11,12)
• InChI Key： CCNOCDCDYUDYCD-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)C(N2)=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines